CH5164840

• Molecular Formula: C19H23N5O2S
• Molecular Weight: 385.5 g/mol
• InChI: InChI=1S/C19H23N5O2S/c1-11-8-12(2)14-9-13(11)15-10-17(24-19(20)23-15)27-7-4-16(25)21-5-3-6-22-18(14)26/h8-10H,3-7H2,1-2H3,(H,21,25)(H,22,26)(H2,20,23,24)
• InChIKey: OMFBVBRFVYLRQT-UHFFFAOYSA-N

Researchers need Hsp90 inhibitors combining sub-nanomolar potency with oral efficacy and tumor selectivity. CH5164840 solves this: a macrocyclic 2-amino-6-arylpyrimidine targeting the N-terminal ATP pocket of Hsp90α. • Binding affinity: Kd = 0.52 nM (6.5x vs CH5015765) • Cellular potency: HCT116 IC50 = 0.15 μM; NCI-N87 IC50 = 0.066 μM • Oral bioavailability (mouse): F = 70.8% (1.6x vs CH5138303) • Validated synergy: tumor regression with trastuzumab/lapatinib in HER2+ models • Tumor-selective p-Akt suppression - ideal for pharmacodynamic studies Supplied as a research-grade compound for in vivo pharmacology and screening cascades. Reliable systemic exposure reduces inter-animal variability.

CH5164840: Macrocyclic Hsp90 Inhibitor

CH5164840 is a synthetic macrocyclic 2-amino-6-arylpyrimidine derivative that functions as a potent, orally bioavailable allosteric inhibitor of heat shock protein 90 (Hsp90), targeting the N-terminal ATP-binding domain [1]. It was identified through structure-based drug design as part of a series of macrocyclic compounds engineered to mimic geldanamycin-Hsp90 interactions while overcoming the pharmacokinetic and toxicity limitations associated with the ansamycin class of Hsp90 inhibitors [2]. Among the inhibitors in this macrocyclic series, CH5164840 demonstrated the most favorable balance of target binding affinity, cellular anti-proliferative activity, oral bioavailability, and in vivo antitumor efficacy, distinguishing it from earlier-generation analogs such as CH5015765 [3].

Target Engagement

N-terminal ATP-pocket binding; macrocyclic scaffold designed for Hsp90α inhibition studies

Cell-Model Screening

Reported antiproliferative response across multiple human cancer cell lines

In Vivo Pharmacology

High reported oral bioavailability supports preclinical PK/PD and exposure-model studies

• [1] Suda A, Koyano H, Hayase T, Hada K, Kawasaki K, Komiyama S, Hasegawa K, Fukami TA, Sato S, Miura T, Ono N, Yamazaki T, Saitoh R, Shimma N, Shiratori Y, Tsukuda T. Design and synthesis of novel macrocyclic 2-amino-6-arylpyrimidine Hsp90 inhibitors. Bioorg Med Chem Lett. 2012 Jan 15;22(2):1136-41. doi:10.1016/j.bmcl.2011.11.101. PMID: 22192591. View Source
• [2] PDB entry 3VHD: Hsp90 alpha N-terminal domain in complex with macrocyclic inhibitor CH5164840. Deposited 2011-08-24, released 2012-07-18. doi:10.2210/pdb3vhd/pdb. View Source
• [3] Suda A, Koyano H, Hayase T, Hada K, Kawasaki K, Komiyama S, Hasegawa K, Fukami TA, Sato S, Miura T, Ono N, Yamazaki T, Saitoh R, Shimma N, Shiratori Y, Tsukuda T. Design and synthesis of novel macrocyclic 2-amino-6-arylpyrimidine Hsp90 inhibitors. Bioorg Med Chem Lett. 2012;22(2):1136-1141. View Source

Macrocyclic Scaffold Differentiation from Triazine Inhibitors

Hsp90 inhibitors constitute a structurally and pharmacologically heterogeneous class, with macrocyclic synthetic inhibitors, resorcinol-based diarylisoxazoles, and ansamycin natural product derivatives exhibiting fundamentally divergent binding modes, selectivity profiles, pharmacokinetic properties, and clinical route-of-administration requirements [1]. Generic substitution of one Hsp90 inhibitor for another without empirical validation is scientifically unsound due to these material differences. CH5164840 belongs specifically to the 2-amino-6-arylpyrimidine macrocyclic subclass, which was rationally designed to address the solubility, formulation, and oral bioavailability constraints that limit the utility of earlier Hsp90 inhibitors such as 17-AAG and that constrain the intravenous-only administration of certain diarylisoxazole resorcinol inhibitors [2]. The quantitative evidence presented in Section 3 demonstrates that CH5164840 exhibits materially differentiated target binding potency, oral bioavailability, in vivo antitumor efficacy, and tumor-selective pharmacodynamics relative to the closest structural and functional comparators [3].

Scaffold Rigidification

Macrocyclization pre-organizes binding; acyclic triazine analogs may not achieve equivalent target affinity or cellular potency.

Oral Pharmacokinetic Profile

Triazine-based inhibitors may exhibit reduced oral exposure and altered tissue distribution relative to macrocyclic CH5164840.

Tumor-Selective Engagement

Tumor-biased Hsp90 complex binding reported for CH5164840 may not be recapitulated by earlier triazine inhibitors.

• [1] Li ZN, Luo Y. HSP90 inhibitors and cancer: Prospects for use in targeted therapies (Review). Oncol Rep. 2023;49(1):6. doi:10.3892/or.2022.8443. View Source
• [2] Neckers L, Workman P. Hsp90 molecular chaperone inhibitors: are we there yet? Clin Cancer Res. 2012 Jan 1;18(1):64-76. doi:10.1158/1078-0432.CCR-11-1000. View Source
• [3] Ono N, Yamazaki T, Tsukaguchi T, Fujii T, Sakata K, Suda A, Tsukuda T, Mio T, Ishii N, Kondoh O, Aoki Y. Preclinical antitumor activity of the novel heat shock protein 90 inhibitor CH5164840 against human epidermal growth factor receptor 2 (HER2)-overexpressing cancers. Cancer Sci. 2012;103(2):342-349. doi:10.1111/j.1349-7006.2011.02144.x. View Source

CH5164840 Performance Evidence

Hsp90α Binding Affinity Advantage

CH5164840 demonstrates a Kd value of 0.52 nM for N-terminal Hsp90α, representing approximately 3.3-fold higher binding affinity than the diarylisoxazole resorcinol inhibitor NVP-AUY922 (Luminespib), which exhibits a Kd of 1.7 nM for Hsp90α/β [1]. This affinity difference reflects the distinct macrocyclic scaffold of CH5164840, which was specifically designed to optimize N-terminal ATP-binding pocket interactions [2]. The sub-nanomolar binding of CH5164840 positions it among the highest-affinity small-molecule Hsp90 inhibitors reported in the literature, with direct implications for cellular potency at lower compound concentrations [3].

Hsp90α Binding Affinity

Reported

Kd 0.52 nM vs CH5015765 3.4 nM

Supports target engagement at lower compound concentration

Recombinant Hsp90α N-terminal domain binding assay

Evidence Dimension	Binding affinity (Kd) for N-terminal Hsp90α
Target Compound Data	Kd = 0.52 nM
Comparator Or Baseline	NVP-AUY922 (Luminespib): Kd = 1.7 nM
Quantified Difference	3.3-fold higher affinity (0.52 nM vs 1.7 nM)
Conditions	Fluorescence polarization competitive binding assay; recombinant Hsp90α protein

Why This Matters

Higher target binding affinity enables lower effective dosing concentrations, potentially reducing off-target exposure and improving therapeutic index in preclinical and translational studies.

• [1] Suda A, et al. Bioorg Med Chem Lett. 2012;22(2):1136-41. CH5164840 N-terminal Hsp90α Kd = 0.52 nM. NVP-AUY922 Kd = 1.7 nM per Brough PA, et al. J Med Chem. 2008;51(2):196-218. View Source
• [2] PDB 3VHD: Hsp90 alpha N-terminal domain in complex with macrocyclic inhibitor CH5164840. doi:10.2210/pdb3vhd/pdb. View Source
• [3] Brough PA, Aherne W, Barril X, et al. 4,5-Diarylisoxazole Hsp90 chaperone inhibitors: potential therapeutic agents for the treatment of cancer. J Med Chem. 2008 Jan 24;51(2):196-218. doi:10.1021/jm701018h. View Source

Antiproliferative Potency in Cancer Cells

CH5164840 displays oral bioavailability (F) of 70.8% in mice following oral administration, with a plasma half-life (t1/2) of approximately 2.6 hours [1]. In contrast, the diarylisoxazole resorcinol inhibitor NVP-AUY922, despite being described as orally bioavailable in some literature, is primarily administered intravenously in clinical settings due to formulation and solubility constraints that limit consistent oral absorption [2]. The ansamycin class of Hsp90 inhibitors (e.g., 17-AAG, 17-DMAG) exhibit poor oral bioavailability and require intravenous infusion, representing a class-level differentiation [3]. CH5164840's 70.8% oral bioavailability is a direct consequence of its macrocyclic structure and physicochemical optimization during lead development.

Antiproliferative Potency

Reported

HCT116: IC50 0.15 μM; NCI-N87: IC50 0.066 μM (vs CH5015765 0.46/0.57 μM)

Reported cell-viability endpoint supports cell-model screening

Standard cell viability assay, cross-study comparison

Evidence Dimension	Oral bioavailability in mice
Target Compound Data	F = 70.8%; t1/2 = 2.64 hours
Comparator Or Baseline	NVP-AUY922: Primarily intravenous administration; ansamycin class (17-AAG): poor oral bioavailability requiring IV infusion
Quantified Difference	70.8% oral bioavailability enables oral dosing route; comparator class lacks reliable oral formulation options
Conditions	Oral gavage in mice; pharmacokinetic analysis in plasma

Why This Matters

High oral bioavailability supports oral dosing in preclinical animal models, reducing experimental variability, eliminating need for continuous IV infusion, and enabling long-term chronic dosing studies.

• [1] Suda A, et al. Bioorg Med Chem Lett. 2012;22(2):1136-41. CH5164840 oral bioavailability F = 70.8% in mice. PDBe entry 3VHD confirms F = 70.8%. View Source
• [2] Eccles SA, Massey A, Raynaud FI, et al. NVP-AUY922: a novel heat shock protein 90 inhibitor active against xenograft tumor growth, angiogenesis, and metastasis. Cancer Res. 2008 Apr 15;68(8):2850-60. doi:10.1158/0008-5472.CAN-07-5256. View Source
• [3] Neckers L. Heat shock protein 90: the cancer chaperone. J Biosci. 2007;32(3):517-530. Ansamycin class bioavailability limitations. View Source

Oral Bioavailability Advantage

CH5164840 demonstrated 83% tumor growth inhibition (TGI) in a HCT116 human colorectal cancer xenograft model when administered orally, with the study reporting potent antitumor efficacy correlated with sustained target engagement in tumor tissue [1]. In comparative xenograft studies, the HCT116 model has been reported to be among the least sensitive cell lines to NVP-AUY922, with complete growth inhibition (stationary volume) requiring 7–52 nM exposure and growth inhibition greatly exceeding 100% only in more sensitive lines [2]. CH5164840 further exhibited tumor regression in NCI-N87 gastric cancer and BT-474 breast cancer xenograft models, with documented decreases in phosphorylated Akt in tumor tissues but not in normal tissues, indicating tumor-selective pharmacodynamic activity [3].

Oral Bioavailability

Head-to-head

F 70.8% (mouse) vs CH5138303 44.0%

Supports oral exposure-model interpretation

Mouse PK study; macrocyclization key to exposure gain

Evidence Dimension	Tumor growth inhibition in HCT116 xenograft model
Target Compound Data	83% tumor growth inhibition; tumor regression in NCI-N87 and BT-474 models
Comparator Or Baseline	NVP-AUY922: HCT116 identified as among the least sensitive cell lines; stationary growth inhibition at 7–52 nM depending on cancer type
Quantified Difference	83% TGI in HCT116 (CH5164840) vs HCT116 among least sensitive lines to NVP-AUY922
Conditions	Oral administration in HCT116 human colorectal cancer xenograft mouse model

Why This Matters

Robust 83% TGI in a colorectal cancer xenograft model, combined with tumor-selective target modulation, supports CH5164840's utility in translational oncology studies and rational selection for in vivo proof-of-concept experiments.

• [1] Suda A, et al. Bioorg Med Chem Lett. 2012;22(2):1136-41. CH5164840 83% tumor growth inhibition in HCT116 human colorectal cancer xenograft model. View Source
• [2] Djuzenova CS, Blassl C, Roloff K, et al. Evaluation of the Hsp90 inhibitor NVP-AUY922 in multicellular tumour spheroids with respect to effects on growth and PET tracer uptake. Cancer Biol Ther. 2009;8(7):615-625. View Source
• [3] Ono N, et al. Cancer Sci. 2012;103(2):342-349. CH5164840 tumor selectivity and regression in NCI-N87 and BT-474 xenograft models. View Source

Tumor-Selective Target Engagement

CH5164840 demonstrated preferential binding to tumor Hsp90, which exists in active multiple chaperone complexes, compared to Hsp90 in normal tissues, which resides primarily in latent, uncomplexed states [1]. This tumor-selective binding translated into decreased levels of phosphorylated Akt in tumor tissues but not in normal tissues, as documented in xenograft models [2]. The tumor selectivity of CH5164840 is a direct functional consequence of its ability to discriminate between the activated chaperone complex state characteristic of malignant cells and the latent chaperone state in normal tissues. This mechanism-based selectivity distinguishes CH5164840 from Hsp90 inhibitors that lack this differential tissue distribution pattern [3].

Tumor-Selective Engagement

Class-level

Selective pAkt suppression in tumor; no suppression in normal tissue

Reported tumor-biomarker modulation context; requires independent validation

NCI-N87, BT-474 xenograft models; qualitative differentiation

Evidence Dimension	Tumor-selective Hsp90 complex binding and pharmacodynamic modulation
Target Compound Data	Preferential binding to tumor Hsp90 complexes; decreased p-Akt in tumor tissues but not in normal tissues
Comparator Or Baseline	Hsp90 inhibitors without demonstrated tumor-selective tissue distribution (class-level comparison)
Quantified Difference	Qualitative differential: tumor tissue p-Akt decrease observed; normal tissue p-Akt unchanged
Conditions	In vitro Hsp90 complex binding assays; in vivo pharmacodynamic analysis in xenograft mouse models

Why This Matters

Tumor-selective pharmacodynamics suggest a potentially improved therapeutic window, enabling effective target modulation in tumor tissue while sparing normal tissue Hsp90 function—a critical selection criterion for translational oncology research.

• [1] Ono N, et al. Cancer Sci. 2012;103(2):342-349. CH5164840 demonstrated tumor selectivity, binding to tumor Hsp90 active multiple chaperone complexes. View Source
• [2] Ono N, et al. Cancer Sci. 2012;103(2):342-349. Decreased phosphorylated Akt in tumor tissues but not in normal tissues. View Source
• [3] Kamal A, Thao L, Sensintaffar J, et al. A high-affinity conformation of Hsp90 confers tumour selectivity on Hsp90 inhibitors. Nature. 2003;425(6956):407-410. doi:10.1038/nature01913. Mechanistic basis for tumor-selective Hsp90 complex binding. View Source

Synergy with HER2-Targeted Agents

CH5164840 exhibits potent anti-proliferative activity with IC50 values of 0.066 μM (66 nM) in NCI-N87 human gastric cancer cells (HER2-overexpressing) and 0.15 μM (150 nM) in HCT116 human colorectal cancer cells [1]. In comparison, NVP-AUY922 demonstrates IC50 values in the range of 2–40 nM across gastric cancer cell lines, with NCI-N87 specifically showing decreased HER-2 expression upon treatment . While NVP-AUY922 displays numerically lower IC50 values in some cellular assays, CH5164840's potency is achieved with a distinct macrocyclic scaffold that confers superior oral bioavailability and tumor-selective distribution, representing a differentiated potency-pharmacokinetic profile [2].

HER2 Combination Synergy

Head-to-head

Tumor regression with trastuzumab or lapatinib; not achieved by single agents

Supports combination model-response interpretation

NCI-N87, BT-474 xenograft models; combination data unique to CH5164840

Evidence Dimension	Anti-proliferative activity (IC50) in NCI-N87 gastric cancer cells
Target Compound Data	IC50 = 0.066 μM (66 nM)
Comparator Or Baseline	NVP-AUY922: IC50 range 2–40 nM in gastric cancer cell lines; HER-2 expression decreased in NCI-N87
Quantified Difference	CH5164840 IC50 = 66 nM; NVP-AUY922 range = 2–40 nM; CH5164840 offers differentiated scaffold with bioavailability advantages
Conditions	Cell viability/proliferation assay; NCI-N87 HER2-overexpressing gastric cancer cell line

Why This Matters

While CH5164840's cellular IC50 is modestly higher than NVP-AUY922's range, its macrocyclic scaffold confers compensatory advantages in oral bioavailability and tumor-selective distribution that may translate to superior in vivo efficacy at tolerated oral doses.

• [1] Suda A, et al. Bioorg Med Chem Lett. 2012;22(2):1136-41. CH5164840 IC50 = 0.066 μM (NCI-N87), IC50 = 0.15 μM (HCT116). View Source
• [2] Ono N, et al. Cancer Sci. 2012;103(2):342-349. CH5164840 anti-proliferative activity and tumor selectivity in HER2-overexpressing cancers. View Source

CH5164840 Application Scenarios

In Vivo PK/PD with High Oral Exposure

CH5164840 is optimally suited for preclinical in vivo oncology studies where oral administration is required for practical or experimental reasons, such as chronic dosing regimens, combination therapy protocols, or studies where continuous intravenous infusion is not feasible. With 70.8% oral bioavailability in mice and an 83% tumor growth inhibition rate in HCT116 colorectal cancer xenograft models following oral administration, CH5164840 provides a validated oral Hsp90 inhibitor option that bypasses the intravenous-only constraints of many comparator Hsp90 inhibitors [1]. The compound's 2.6-hour plasma half-life supports once-daily oral dosing schedules in rodent models .

HER2-Targeted Combination Therapy

CH5164840 is indicated for translational research investigating the therapeutic window of Hsp90 inhibition, specifically studies requiring demonstration of tumor-selective target engagement. The compound has documented preferential binding to tumor Hsp90 complexes over latent Hsp90 in normal tissues, with pharmacodynamic evidence showing decreased phosphorylated Akt in tumor tissues while normal tissue Akt phosphorylation remains unchanged [2]. This tumor-selective property, supported by the Kamal et al. (2003) paradigm of differential Hsp90 complex activation states in malignant versus normal cells, makes CH5164840 a mechanistically informative tool compound for studies of tumor-specific chaperone inhibition [3].

Tumor-Selective Biomarker Studies

CH5164840 is particularly well-characterized for use in HER2-overexpressing cancer models, including NCI-N87 gastric cancer and BT-474 breast cancer xenograft models, where it has demonstrated tumor regression as a single agent [4]. The compound has been shown to induce degradation of oncogenic client proteins and enhance antitumor efficacy when combined with HER2-targeted agents such as trastuzumab and lapatinib [5]. Procurement of CH5164840 is indicated for laboratories conducting mechanistic studies of Hsp90 client protein degradation pathways in HER2-driven malignancies or evaluating rational combination strategies with HER2-directed therapies.

Hsp90 Inhibitor Profiling and Benchmarking

CH5164840 has documented efficacy in non-small-cell lung cancer (NSCLC) models, including those with EGFR T790M mutation-associated resistance to erlotinib. In NCI-H1975 T790M mutation erlotinib-resistant NSCLC models, CH5164840 enhanced the antitumor activity of erlotinib despite the low efficacy of erlotinib treatment alone, and effectively suppressed ERK signaling in combination treatment [6]. This application scenario supports procurement of CH5164840 for research programs investigating mechanisms of EGFR TKI resistance and evaluating Hsp90 inhibition as a strategy to overcome resistance in EGFR-mutant NSCLC.

Application

Selection Property

Validation Focus

Oral In Vivo PK/PD Studies

Oral exposure-model context

Systemic exposure consistency and PK parameter review

Combination Hsp90-HER2 Pathway Studies

Combination response context

Tumor regression endpoints in HER2+ xenograft models

Tumor-Selective Pharmacodynamic Studies

Tumor-biomarker modulation context

pAkt suppression specificity in tumor vs normal tissue

Hsp90 Inhibitor Screening Cascade

Benchmarked macrocyclic Hsp90 inhibitor profile

Assay baseline establishment using reported affinity and potency endpoints

• [1] Suda A, et al. Bioorg Med Chem Lett. 2012;22(2):1136-41. CH5164840 70.8% oral bioavailability and 83% TGI in HCT116 xenograft. View Source
• [2] Ono N, et al. Cancer Sci. 2012;103(2):342-349. Tumor-selective Hsp90 binding and p-Akt modulation. View Source
• [3] Kamal A, et al. Nature. 2003;425(6956):407-410. High-affinity Hsp90 conformation confers tumor selectivity. View Source
• [4] Ono N, et al. Cancer Sci. 2012;103(2):342-349. Tumor regression in NCI-N87 and BT-474 xenograft models. View Source
• [5] Ono N, et al. Cancer Sci. 2012;103(2):342-349. Enhanced efficacy with trastuzumab and lapatinib. View Source
• [6] Ono N, Yamazaki T, Tsukaguchi T, et al. Enhanced antitumor activity of erlotinib in combination with the Hsp90 inhibitor CH5164840 against non-small-cell lung cancer. Cancer Sci. 2013;104(10):1346-1352. doi:10.1111/cas.12237. PMID: 23863134; PMCID: PMC7656539. View Source